7-(4-(2-(4-fluorophenyl)acetyl)piperazine-1-carbonyl)-5-methyl-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one

• IUPAC Name: 7-[4-[2-(4-fluorophenyl)acetyl]piperazine-1-carbonyl]-5-methyl-2-phenylpyrazolo[4,3-c]pyridin-3-one
• InChI: InChI=1S/C26H24FN5O3/c1-29-16-21(24-22(17-29)26(35)32(28-24)20-5-3-2-4-6-20)25(34)31-13-11-30(12-14-31)23(33)15-18-7-9-19(27)10-8-18/h2-10,16-17H,11-15H2,1H3
• InChI Key: NLWAAXHFGUVXBM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)N4CCN(CC4)C(=O)CC5=CC=C(C=C5)F
• Molecular Formula: C26H24FN5O3
• Molecular Weight: 473.5 g/mol

Description

7-(4-(2-(4-fluorophenyl)acetyl)piperazine-1-carbonyl)-5-methyl-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one is a useful research compound. Its molecular formula is C26H24FN5O3 and its molecular weight is 473.508. The purity is usually 95%.
BenchChem offers high-quality 7-(4-(2-(4-fluorophenyl)acetyl)piperazine-1-carbonyl)-5-methyl-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-(4-(2-(4-fluorophenyl)acetyl)piperazine-1-carbonyl)-5-methyl-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial Agents

Research on structurally related compounds has shown potential antibacterial activity. For example, the synthesis of chalcones, pyrazolines, amino pyrimidines, and pyrimidinethiones demonstrated antibacterial properties, suggesting that compounds with similar structural motifs might also exhibit such activity (Solankee & Patel, 2004).

Antitumor Activity

Compounds with a related structural framework, specifically pyrimidinyl pyrazole derivatives, have shown significant cytotoxic activity against tumor cell lines. This indicates the potential of our compound in cancer research, particularly in designing novel antitumor agents (Naito et al., 2005).

Dopamine Receptor Partial Agonists

The incorporation of a pyrazolo[1,5-a]pyridine heterocyclic appendage in certain structures has led to the discovery of high-affinity dopamine receptor partial agonists. These compounds are G protein-biased and have shown antipsychotic activity in vivo, suggesting potential applications in neuropsychiatric disorder treatments (Möller et al., 2017).

Aurora Kinase Inhibitors

Research on Aurora kinase inhibitors has identified compounds with potential utility in treating cancer. Given the structural similarities, our compound could be explored for its ability to inhibit Aurora kinases, a promising approach in cancer therapy (ヘンリー，ジェームズ, 2006).

Molecular Docking and Screening

Novel pyridine and fused pyridine derivatives, starting from structurally related precursors, have been prepared and subjected to molecular docking screenings, indicating the potential of our compound for antimicrobial and antioxidant activities based on its structure (Flefel et al., 2018).